(S)-1-(2-Fluoroethyl)pyrrolidine-2-carboxamide

• IUPAC Name: (2S)-1-(2-fluoroethyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C7H13FN2O/c8-3-5-10-4-1-2-6(10)7(9)11/h6H,1-5H2,(H2,9,11)/t6-/m0/s1
• InChI Key: KHXOTGQDHLZGEK-LURJTMIESA-N
• Canonical SMILES: C1CC(N(C1)CCF)C(=O)N
• Isomeric SMILES: C1C[C@H](N(C1)CCF)C(=O)N
• Molecular Formula: C7H13FN2O
• Molecular Weight: 160.19 g/mol

Description

(S)-1-(2-Fluoroethyl)pyrrolidine-2-carboxamide, also known as (S)-FEP, is a compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a pyrrolidine derivative that has a fluorine atom attached to its ethyl group.

Mechanism of Action

The mechanism of action of (S)-FEP is not fully understood. However, it is believed to act as a selective agonist of the sigma-1 receptor. This receptor is involved in various physiological processes, including the regulation of calcium ion channels, neurotransmitter release, and cell survival. Activation of the sigma-1 receptor by (S)-FEP has been shown to modulate the activity of various neurotransmitter systems, including the dopamine, serotonin, and glutamate systems.
Biochemical and Physiological Effects:
(S)-FEP has been shown to have a variety of biochemical and physiological effects. It has been found to increase the release of dopamine and serotonin in the brain, which may contribute to its antidepressant and anxiolytic effects. (S)-FEP has also been shown to modulate the activity of the glutamate system, which is involved in learning and memory processes.

Advantages and Limitations for Lab Experiments

One of the advantages of (S)-FEP is its high potency and selectivity for the sigma-1 receptor. This makes it a useful tool for studying the physiological and pharmacological effects of sigma-1 receptor activation. However, one limitation of (S)-FEP is its relatively short half-life, which may limit its usefulness in certain experimental settings.

Future Directions

There are several potential future directions for research on (S)-FEP. One area of interest is its potential as a treatment for depression and anxiety disorders. Further studies are needed to determine the efficacy and safety of (S)-FEP in these conditions. Another area of interest is the role of the sigma-1 receptor in various physiological processes, including pain perception and neurodegenerative diseases. Studies using (S)-FEP may provide insights into the function of this receptor in these conditions. Additionally, the development of more potent and selective sigma-1 receptor agonists may lead to the discovery of new therapeutic agents for a variety of conditions.

Synthesis Methods

The synthesis of (S)-FEP involves the reaction of (S)-2-pyrrolidone with 2-fluoroethylamine hydrochloride in the presence of a base such as potassium carbonate. This reaction results in the formation of (S)-FEP in good yields. The purity of the compound can be improved by recrystallization.

Scientific Research Applications

(S)-FEP has been studied extensively for its potential applications in the field of medicinal chemistry. It has been found to have a variety of pharmacological activities, including analgesic, anticonvulsant, and anxiolytic effects. (S)-FEP has also been investigated for its potential as a treatment for depression and anxiety disorders.